Cas no 326916-74-9 (4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid)

• Product Name: 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid
• CAS No: 326916-74-9
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• CID: 3101656
• PubChem ID: 3862080
• Update Time: 2025-05-25

4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid
• EN300-00313
• 4-(4-ethoxybenzenesulfonamido)benzoic acid
• AKOS000114667
• Oprea1_260239
• 4-(4-ethoxybenzenesulfonamido)benzoicacid
• G34382
• Z45512293
• 999-355-0
• 326916-74-9
• 4-{[(4-ethoxyphenyl)sulfonyl]amino}benzoic acid
• STK238446
• Oprea1_164562
• SR-01000028497-1
• 4-[(4-ethoxyphenyl)sulfonylamino]benzoic Acid
• SR-01000028497
• MFCD02704402

• Inchi： 1S/C15H15NO5S/c1-2-21-13-7-9-14(10-8-13)22(19,20)16-12-5-3-11(4-6-12)15(17)18/h3-10,16H,2H2,1H3,(H,17,18)
• InChI Key： DDTDMZUNVKCGKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 321.06709375Da
• Monoisotopic Mass: 321.06709375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid

4-(4-Ethoxy-benzenesulfonylamino)-benzoic Acid (CAS No. 326916-74-9): A Comprehensive Overview

4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid, identified by the CAS registry number 326916-74-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with an ethoxy substituent and a benzoic acid moiety. The molecule's structural features make it a versatile building block for various applications, particularly in drug discovery and advanced material synthesis.

The synthesis of 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its preparation, thereby enhancing yield and purity.

In terms of chemical properties, this compound exhibits notable stability under physiological conditions, making it a promising candidate for pharmaceutical applications. Its solubility profile has been optimized through structural modifications, such as the introduction of ethoxy groups, which enhance its bioavailability. This attribute is particularly valuable in drug delivery systems where rapid absorption and targeted delivery are critical.

Recent studies have highlighted the potential of 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid as a precursor for developing novel therapeutic agents. For example, researchers at the University of California have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting neurodegenerative diseases. The compound's ability to modulate key enzymes involved in amyloid-beta production has shown promising results in preclinical models.

Beyond pharmacology, this compound has found applications in materials science. Its ability to form stable amide bonds makes it an ideal component in polymer synthesis. Scientists at MIT have reported on its use as a monomer in constructing stimuli-responsive polymers, which exhibit reversible changes in physical properties under external stimuli such as temperature or pH. These materials hold potential for applications in drug delivery systems and smart textiles.

The environmental impact of synthesizing and using 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid has also been a focus of recent research. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. For instance, solvent-free reaction conditions and recyclable catalysts have been implemented to enhance sustainability.

In conclusion, 4-(4-Ethoxy-benzenesulfonylamino)-benzoic acid (CAS No. 326916-74-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, combined with advancements in synthetic methodologies and green chemistry practices, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing both medical treatments and material technologies is expected to grow significantly.